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Compound of Interest

Compound Name:
Ac-AAVALLPAVLLALLAP-LEHD-

CHO

Cat. No.: B12383857 Get Quote

Technical Support Center: Ac-
AAVALLPAVLLALLAP-LEHD-CHO
Welcome to the technical support center for Ac-AAVALLPAVLLALLAP-LEHD-CHO. This

resource provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the handling and use of this highly hydrophobic, cell-permeable caspase-

9 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Ac-AAVALLPAVLLALLAP-LEHD-CHO and what are its key properties?

Ac-AAVALLPAVLLALLAP-LEHD-CHO is a potent, cell-permeable peptide inhibitor of

caspase-9. Its structure consists of three key components:

Ac- (N-terminal acetyl group): This modification enhances peptide stability.

AAVALLPAVLLALLAP: This is a highly hydrophobic, cell-permeating peptide sequence

derived from K-FGF.[1][2] This sequence facilitates the delivery of the inhibitor into the cell.

LEHD-CHO (C-terminal aldehyde): The LEHD sequence is a recognition motif for caspase-9,

and the C-terminal aldehyde group acts as a reversible inhibitor of the enzyme's activity.[3][4]
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[5]

Due to the long hydrophobic sequence, this peptide is characterized by poor solubility in

aqueous solutions.

Q2: Why is my Ac-AAVALLPAVLLALLAP-LEHD-CHO precipitating?

Precipitation of this peptide is a common issue primarily due to its high hydrophobicity.

Peptides with over 50% hydrophobic residues are often insoluble or only sparingly soluble in

aqueous buffers.[6] Several factors can contribute to precipitation:

Improper initial solvent: Using an aqueous buffer for initial reconstitution will likely lead to

immediate precipitation.

Incorrect dilution technique: Rapidly diluting a concentrated stock solution in an organic

solvent with an aqueous buffer can cause the peptide to crash out of solution.

Low temperature: While reconstituted peptides should be stored at low temperatures,

allowing the peptide and solvent to reach room temperature before reconstitution can

prevent cloudiness.[7]

pH of the final solution: The overall charge of a peptide can influence its solubility, although

for this highly hydrophobic peptide, the effect of pH might be less pronounced than the

choice of solvent.[8]

Multiple freeze-thaw cycles: Repeated freezing and thawing can compromise peptide

integrity and lead to aggregation and precipitation.[6]

Q3: What is the recommended solvent for reconstituting Ac-AAVALLPAVLLALLAP-LEHD-
CHO?

For highly hydrophobic peptides like Ac-AAVALLPAVLLALLAP-LEHD-CHO, a strong organic

solvent is necessary for initial reconstitution.[6][7][9] Based on data for analogous peptides with

the same hydrophobic sequence, the following solvents are recommended for creating a stock

solution:

Dimethyl sulfoxide (DMSO)[6][7]
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Dimethylformamide (DMF)[6]

Formic Acid[1][2][4][10]

It is crucial to first dissolve the peptide completely in one of these organic solvents before any

dilution with aqueous buffers.

Troubleshooting Guides
Issue: Peptide fails to dissolve or appears as a cloudy
suspension during initial reconstitution.
This is a clear indication that an inappropriate solvent is being used.

Troubleshooting Workflow:
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Start: Lyophilized Peptide

Select initial solvent:
DMSO, DMF, or Formic Acid

Add small volume of chosen
organic solvent to the vial

Gently vortex or sonicate
until fully dissolved

Observe Solution

Solution is clear

Yes

Solution is cloudy
or has particulates

No

Proceed to Dilution

Troubleshoot:
- Try a stronger solvent (e.g., Formic Acid)

- Gentle warming (up to 37°C)
- Sonication

Click to download full resolution via product page

Caption: Initial Peptide Dissolution Workflow.
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Issue: Peptide precipitates upon dilution into an
aqueous buffer.
This typically occurs when the dilution is performed too quickly or the final concentration of the

organic solvent is too low to maintain solubility.

Troubleshooting Workflow:

Start: Concentrated Stock
in Organic Solvent

Slowly add the peptide stock
dropwise to the stirring

aqueous buffer

Observe for Turbidity

Solution remains clear

No

Precipitation occurs

Yes

Solution Ready for Use

Troubleshoot:
- Prepare a new dilution with a higher
  final concentration of organic solvent.

- Consider if the desired final concentration
  is achievable.

Click to download full resolution via product page
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Caption: Aqueous Dilution Troubleshooting Workflow.

Experimental Protocols
Protocol 1: Reconstitution of Ac-AAVALLPAVLLALLAP-
LEHD-CHO
This protocol provides a step-by-step guide for the proper reconstitution of the lyophilized

peptide to create a stock solution.

Equilibrate to Room Temperature: Before opening, allow the vial of lyophilized peptide and

the chosen organic solvent (e.g., DMSO) to equilibrate to room temperature. This prevents

condensation from forming inside the vial.

Solvent Addition: Using a sterile pipette tip, add a small amount of the organic solvent to the

vial. The goal is to create a concentrated stock solution (e.g., 1-10 mM). Refer to the table

below for suggested volumes.

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.[6]

The solution should be clear and free of any visible particulates.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

Table 1: Suggested Solvent Volumes for Stock Solution Preparation
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Desired Stock Concentration
Volume of Solvent to Add to 1 mg of
Peptide

1 mM ~547 µL

5 mM ~109 µL

10 mM ~55 µL

Note: The molecular weight of Ac-

AAVALLPAVLLALLAP-LEHD-CHO is

approximately 1827.3 g/mol . Always refer to the

lot-specific molecular weight on the vial or

certificate of analysis for precise calculations.

Protocol 2: Dilution of the Stock Solution into Aqueous
Buffer
This protocol details the correct method for diluting the organic stock solution into your

experimental aqueous buffer.

Prepare Aqueous Buffer: Have your desired volume of sterile aqueous buffer (e.g., PBS, cell

culture media) ready in a sterile tube. It is recommended to be stirring the buffer gently.

Slow, Dropwise Addition: Using a pipette, slowly and carefully add the concentrated peptide

stock solution drop-by-drop to the stirring aqueous buffer.[7]

Monitor for Precipitation: Continuously observe the solution for any signs of cloudiness or

precipitation. If precipitation occurs, you have likely exceeded the peptide's solubility limit in

that final concentration of organic solvent.

Final Concentration of Organic Solvent: Aim to keep the final concentration of the organic

solvent in your working solution as low as possible while maintaining peptide solubility. For

cell-based assays, the final DMSO concentration should ideally be below 0.5% to avoid

cytotoxicity.[7]

Signaling Pathway

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The target of Ac-AAVALLPAVLLALLAP-LEHD-CHO is caspase-9, a key initiator caspase in

the intrinsic pathway of apoptosis.

Intrinsic Apoptotic Stimuli
(e.g., DNA damage, growth factor withdrawal)

Bax/Bak Activation

Mitochondrion

 on

Cytochrome c Release

Apoptosome Assembly

Apaf-1 Pro-caspase-9

Active Caspase-9

 activates

Active Caspase-3

 activates

Pro-caspase-3

Apoptosis

Ac-AAVALLPAVLLALLAP-LEHD-CHO
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Caption: Inhibition of the Intrinsic Apoptotic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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